2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide

• IUPAC Name: 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide
• InChI: InChI=1S/C15H14N2O4/c1-9-3-2-4-10(7-9)14(20)16-17-15(21)12-6-5-11(18)8-13(12)19/h2-8,18-19H,1H3,(H,16,20)(H,17,21)
• InChI Key: NTDVWNPNGHPTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide is an organic compound that belongs to the class of hydrazides It is characterized by the presence of two hydroxyl groups and a benzohydrazide moiety attached to a 3-methylbenzoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide typically involves the condensation of 2,4-dihydroxybenzoic acid with 3-methylbenzoyl hydrazine. The reaction is usually carried out in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride to facilitate the formation of the hydrazide bond. The reaction conditions often include refluxing the reactants in an appropriate solvent like ethanol or methanol for several hours to ensure complete conversion.

Industrial Production Methods

While specific industrial production methods for 2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing purification techniques such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The hydrazide moiety can be reduced to form corresponding amines.

Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of amines.

Substitution: Formation of ethers or esters.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its antimicrobial and antiproliferative activities.

Medicine: Potential use in the development of new therapeutic agents due to its bioactivity.

Industry: Possible applications in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide involves its interaction with specific molecular targets. In biological systems, it may inhibit the growth of microorganisms by interfering with essential cellular processes. The compound’s antiproliferative activity against cancer cells is likely due to its ability to induce apoptosis or inhibit cell division .

Comparison with Similar Compounds

Similar Compounds

• 2,4-dihydroxy-N’-(4-methylbenzoyl)benzohydrazide
• 2,4-dihydroxy-N’-(3-methoxybenzoyl)benzohydrazide
• 2,4-dihydroxy-N’-(4-hydroxy-3-methoxybenzoyl)benzohydrazide

Uniqueness

2,4-dihydroxy-N’-(3-methylbenzoyl)benzohydrazide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the 3-methyl group may enhance its lipophilicity, potentially improving its ability to interact with biological membranes and molecular targets.